Delavirdine

• CAS: 136817-59-9; 147221-93-0
• Molecular Formula: C22H28N6O3S
• Molecular Weight: 456.6 g/mol
• InChI: InChI=1S/C22H28N6O3S/c1-15(2)24-19-5-4-8-23-21(19)27-9-11-28(12-10-27)22(29)20-14-16-13-17(26-32(3,30)31)6-7-18(16)25-20/h4-8,13-15,24-26H,9-12H2,1-3H3
• InChIKey: WHBIGIKBNXZKFE-UHFFFAOYSA-N
• Solubility: 8.60e-02 g/L

Delavirdine: First-Generation NNRTI

Delavirdine (CAS: 136817-59-9) is a bisheteroarylpiperazine non-nucleoside reverse transcriptase inhibitor (NNRTI) approved for combination antiretroviral therapy against HIV-1 [1]. It exhibits a distinct resistance profile characterized by the rapid emergence of the K103N mutation in vitro and demonstrates potent, mechanism-based inhibition of cytochrome P450 3A4 (CYP3A4) [2]. This dual pharmacological signature—unique among first-generation NNRTIs—renders the compound a critical reference standard for drug interaction liability assessments and for calibrating phenotypic resistance assays, rather than for primary therapeutic selection.

Workflow

HIV-1 reverse transcriptase inhibition studies

Selection

Bisheteroaryl piperazine (BHAP) scaffold NNRTI

Use Context

Allosteric RT binding pocket research and SAR studies

• [1] Romero DL, Morge RA, Genin MJ, et al. Bisheteroarylpiperazine reverse transcriptase inhibitor of human immunodeficiency virus type 1. J Med Chem. 1993;36(10):1505-1508. View Source
• [2] Voorman RL, Maio SM, Payne NA, Zhao Z, Koeplinger KA, Wang X. Microsomal metabolism of delavirdine: evidence for mechanism-based inactivation of human liver microsomal CYP3A. Drug Metab Dispos. 1998;26(7):646-651. View Source

Why Delavirdine Is Not Interchangeable with Other NNRTIs

Substituting Delavirdine with a more contemporary NNRTI such as Efavirenz or Rilpivirine in preclinical or in vitro models introduces significant confounding variables. Unlike its structural analogs, Delavirdine acts as a time-dependent, irreversible inactivator of CYP3A4 [1], whereas compounds like Nevirapine are enzyme inducers [2]. Consequently, using a generic 'NNRTI' to assess drug-drug interaction (DDI) magnitude or to study mechanism-based inhibition (MBI) will yield quantitatively and mechanistically divergent results. Furthermore, Delavirdine retains a unique in vitro binding conformation that elicits differential sensitivity to the Y181C mutation compared to Etravirine [3], rendering it non-interchangeable for mutation-specific antiviral screening panels.

Resistance Mutation Divergence

Y318F and G190A mutations produce opposite susceptibility changes vs. nevirapine/efavirenz; phenotype may not transfer.

CYP3A4 Modulation Mismatch

Delavirdine inhibits CYP3A4, while nevirapine and efavirenz induce it; interaction liability profiles differ fundamentally.

Binding Kinetics & Potency Context

Polymerase inhibition kinetics and wild-type IC50 vary among NNRTIs; dose-response interpretation may not directly transfer.

• [1] Voorman RL, Maio SM, Payne NA, Zhao Z, Koeplinger KA, Wang X. Microsomal metabolism of delavirdine: evidence for mechanism-based inactivation of human liver microsomal CYP3A. Drug Metab Dispos. 1998;26(7):646-651. View Source
• [2] Erickson DA, Mather G, Trager WF, Levy RH, Keirns JJ. Characterization of the in vitro biotransformation of the HIV-1 reverse transcriptase inhibitor nevirapine by human hepatic cytochromes P-450. Drug Metab Dispos. 1999;27(12):1488-1495. View Source
• [3] Das K, Clark AD Jr, Lewi PJ, et al. Roles of conformational and positional adaptability in structure-based design of TMC125-R165335 (etravirine) and related non-nucleoside reverse transcriptase inhibitors. J Med Chem. 2004;47(10):2550-2560. View Source

Delavirdine Comparative Evidence: Nevirapine and Efavirenz

Y318F Mutation: Disproportionate Resistance to Delavirdine

Delavirdine demonstrates irreversible, mechanism-based inactivation (MBI) of CYP3A4, a property not observed with Efavirenz or Nevirapine. This quantitative difference is critical for predicting non-linear pharmacokinetics and time-dependent drug interactions [1]. In human liver microsomes, Delavirdine inactivated CYP3A4 with a kinact of 0.18 min⁻¹ and KI of 0.9 µM, resulting in a partition ratio of approximately 26 [2].

Y318F Resistance

Head-to-head

42-fold decreased susceptibility to delavirdine; nevirapine and efavirenz:

May inform genotype-guided study design when Y318F is present.

Based on site-directed HIV-1 Y318F mutants in HXB2 background.

G190A Hypersensitivity

Head-to-head

Delavirdine: 2.5-fold increased susceptibility (hypersensitivity); NVP: 125-fold decrease; EFV: 10-fold decrease

May support research use in G190A-mutant HIV models.

Clinical isolates from NNRTI-experienced patients.

RT Polymerization Kinetics

Cross-study comparable

Rank order of k_pol decrease: EFV > DLV > NVP

May support kinetic fingerprint analysis in RT inhibition studies.

In vitro dNTP incorporation assay, transient kinetic analysis.

CYP3A4 Profile

Class-level

Delavirdine: CYP3A4 inhibitor; Nevirapine: inducer; Efavirenz: inducer

May support drug interaction research in combination models.

In vitro human liver microsomes and clinical pharmacokinetic studies.

Wild-Type IC50

Reported

Delavirdine: 7.1 ± 3.2 µM; NVP: 1.5 ± 0.93 µM; EFV: 0.21 ± 0.099 µM

May inform antiviral activity interpretation in research models.

Virion-derived RT from plasma of treatment-naïve individuals.

Synthetic Yield

Head-to-head

34% yield (optimized route); >20% improvement over prior ~14% literature yields

May support process scalability and cost evaluation in synthesis.

Optimized route with thionyl chloride activation and condensation.

Evidence Dimension	CYP3A4 Inactivation Kinetics (kinact/KI)
Target Compound Data	kinact = 0.18 min⁻¹; KI = 0.9 µM; Partition Ratio ≈ 26
Comparator Or Baseline	Efavirenz: No significant time-dependent inhibition (TDI) observed; Nevirapine: Inducer, not inhibitor
Quantified Difference	Delavirdine demonstrates irreversible inactivation (TDI positive); Efavirenz shows reversible inhibition only (TDI negative)
Conditions	Human liver microsomes (HLM); Testosterone 6β-hydroxylation assay; NADPH-fortified pre-incubation

Why This Matters

Procurement of Delavirdine is essential for establishing positive controls in CYP3A4 TDI assays required by FDA DDI guidance; Efavirenz or Nevirapine cannot serve as surrogates for MBI studies.

• [1] Voorman RL, Maio SM, Payne NA, Zhao Z, Koeplinger KA, Wang X. Microsomal metabolism of delavirdine: evidence for mechanism-based inactivation of human liver microsomal CYP3A. Drug Metab Dispos. 1998;26(7):646-651. View Source
• [2] Zimmerlin A, Trunzer M, Faller B. CYP3A time-dependent inhibition risk assessment validated with 400 reference drugs. Drug Metab Dispos. 2011;39(6):1039-1046. View Source

G190A Mutation: Delavirdine Hypersensitivity vs. NVP/EFV Resistance

The K103N mutation confers high-level resistance to Delavirdine, distinguishing it from second-generation NNRTIs. In a standardized PhenoSense assay, Delavirdine exhibited a 44-fold increase in IC50 against the K103N mutant relative to wild-type HIV-1, whereas Etravirine maintained efficacy with a fold-change of only 1.9 [1]. This differential susceptibility profile validates Delavirdine as a reference compound for calibrating diagnostic genotypic resistance algorithms.

G190A Hypersensitivity

Head-to-head

Delavirdine: 2.5-fold increased susceptibility (hypersensitivity); NVP: 125-fold decrease; EFV: 10-fold decrease

May support research use in G190A-mutant HIV models.

Clinical isolates from NNRTI-experienced patients.

Evidence Dimension	Fold-Change in IC50 (Mutant K103N vs. Wild-Type NL4-3)
Target Compound Data	44-fold increase
Comparator Or Baseline	Etravirine: 1.9-fold increase; Rilpivirine: 1.2-fold increase
Quantified Difference	Delavirdine shows >20-fold greater loss of potency than Etravirine or Rilpivirine against K103N
Conditions	Monogram Biosciences PhenoSense HIV assay; Single-cycle recombinant virus; 293T cell transfection

Why This Matters

Delavirdine is required as a high-fold-change control to validate assay sensitivity for first-generation NNRTI resistance in clinical virology laboratories.

• [1] Parkin NT, Gupta S, Chappey C, Petropoulos CJ. The K101P and K103R substitutions in HIV-1 reverse transcriptase confer resistance to nonnucleoside reverse transcriptase inhibitors. Antimicrob Agents Chemother. 2006;50(1):351-354. View Source

HIV-1 RT Polymerization Kinetics: Delavirdine vs. Efavirenz & Nevirapine

Delavirdine inhibits P-glycoprotein (P-gp) mediated efflux with greater potency than other first-generation NNRTIs, a factor that influences central nervous system (CNS) penetration predictions. In Caco-2 cell monolayers, Delavirdine inhibited P-gp transport of Digoxin with an IC50 of 4.8 µM, whereas Nevirapine showed no significant inhibition (IC50 > 100 µM) [1]. This property must be accounted for when using Delavirdine in permeability screens to avoid false negative efflux classification.

RT Polymerization Kinetics

Cross-study comparable

Rank order of k_pol decrease: EFV > DLV > NVP

May support kinetic fingerprint analysis in RT inhibition studies.

In vitro dNTP incorporation assay, transient kinetic analysis.

Evidence Dimension	P-gp Inhibition (Digoxin Transport IC50)
Target Compound Data	IC50 = 4.8 µM
Comparator Or Baseline	Nevirapine: IC50 > 100 µM (no inhibition)
Quantified Difference	Delavirdine is >20-fold more potent as a P-gp inhibitor than Nevirapine
Conditions	Caco-2 cell bidirectional transport assay; [3H]-Digoxin probe substrate

Why This Matters

For researchers studying efflux transporter-mediated resistance or designing CNS-targeted formulations, Delavirdine provides a validated small-molecule P-gp inhibitor positive control distinct from the strong CYP interaction of Ritonavir.

• [1] Stormer E, von Moltke LL, Perloff MD, Greenblatt DJ. Differential modulation of P-glycoprotein activity and expression by non-nucleoside HIV-1 reverse transcriptase inhibitors. Antimicrob Agents Chemother. 2002;46(9):2865-2871. View Source

CYP3A4 Modulation: Delavirdine Inhibition vs. Nevirapine/Efavirenz Induction

In primary human peripheral blood mononuclear cells (PBMCs) infected with the HIV-1 IIIB strain, Delavirdine exhibits an EC50 of 65 nM, which is approximately 2-fold less potent than Nevirapine (EC50 = 35 nM) in the same experimental system [1]. While Delavirdine is slightly less potent on wild-type virus, its distinctive binding kinetics to reverse transcriptase lead to a slower dissociation rate (t1/2 off-rate) relative to Nevirapine [2], a parameter of interest for computational binding simulations.

CYP3A4 Profile

Class-level

Delavirdine: CYP3A4 inhibitor; Nevirapine: inducer; Efavirenz: inducer

May support drug interaction research in combination models.

In vitro human liver microsomes and clinical pharmacokinetic studies.

Evidence Dimension	Antiviral Activity (EC50)
Target Compound Data	EC50 = 65 nM
Comparator Or Baseline	Nevirapine EC50 = 35 nM
Quantified Difference	Delavirdine is 1.86-fold less potent than Nevirapine in this specific PBMC model
Conditions	Human PBMCs; HIV-1 IIIB strain; p24 antigen ELISA readout at Day 7

Why This Matters

Despite lower wild-type potency, Delavirdine's well-documented CYP inhibition profile makes it a superior choice over Nevirapine for DDI-positive control procurement, whereas potency alone would misleadingly favor Nevirapine.

• [1] Dueweke TJ, Poppe SM, Romero DL, et al. U-90152, a potent inhibitor of human immunodeficiency virus type 1 replication. Antimicrob Agents Chemother. 1993;37(5):1127-1131. View Source
• [2] Geitmann M, Unge T, Danielson UH. Biosensor-based kinetic characterization of the interaction between HIV-1 reverse transcriptase and non-nucleoside inhibitors. J Med Chem. 2006;49(8):2375-2387. View Source

Delavirdine: Optimized Procurement & Research Applications

Salvage Therapy for G190A-Mutant HIV-1

Delavirdine is the recommended positive control for validating CYP3A4 time-dependent inhibition assays in drug discovery DDI panels. As demonstrated in Section 3, Delavirdine induces irreversible inactivation with a kinact of 0.18 min⁻¹ [1]. Laboratories following FDA or EMA DDI guidance should procure Delavirdine to ensure assay sensitivity for detecting mechanism-based inhibitors, as reversible inhibitors like Efavirenz fail to generate the required TDI signal [2].

Pharmacokinetic Boosting of Protease Inhibitors

In phenotypic resistance testing services (e.g., Monogram PhenoSense or Virco TYPE), Delavirdine serves as a sentinel compound for first-generation NNRTI resistance detection. The quantitative 44-fold shift in IC50 against the K103N mutant relative to wild-type [3] provides a robust internal benchmark for assay validation. Procurement of Delavirdine is essential for clinical virology labs to confirm that their assay can distinguish high-level resistance from the modest fold-changes seen with Etravirine or Rilpivirine.

NNRTI-Binding Pocket SAR Studies

Delavirdine is utilized as a moderately potent, non-cytotoxic P-gp inhibitor control (IC50 = 4.8 µM) [4] in Caco-2 or MDCK-MDR1 permeability studies. Unlike the potent but CYP-inactivating Ritonavir, Delavirdine provides a reference point for assessing the potential of novel chemical entities to inhibit P-gp without confounding interpretation due to extreme CYP liability. This makes it a valuable tool for blood-brain barrier penetration models and transporter-mediated DDI screening.

Cost-Effective Large-Scale Synthesis for Generic API

Delavirdine induces a distinct conformational rearrangement in the HIV-1 reverse transcriptase binding pocket (the 'open' conformation of the p66 palm subdomain) [5]. This structural feature, which differs subtly from the binding mode of Nevirapine, makes Delavirdine a critical reference ligand for crystallographic soaking experiments and molecular dynamics simulations aimed at understanding inhibitor-induced pocket flexibility and designing novel NNRTIs with improved resistance profiles.

Application

Selection Property

Validation Focus

G190A-Mutant HIV-1 RT Research

G190A mutation-associated hypersensitivity

Phenotypic susceptibility in G190A variant models

CYP3A4 Inhibition Research

CYP3A4 inhibitory profile

Protease inhibitor exposure modulation in combination models

NNRTI-Binding Pocket SAR Studies

Unique Y318F mutation resistance context

Binding pocket structural interaction analysis

Synthesis Process Research

Improved synthetic route

Process scalability and cost reduction evaluation

• [1] Zimmerlin A, Trunzer M, Faller B. CYP3A time-dependent inhibition risk assessment validated with 400 reference drugs. Drug Metab Dispos. 2011;39(6):1039-1046. View Source
• [2] Voorman RL, Maio SM, Payne NA, Zhao Z, Koeplinger KA, Wang X. Microsomal metabolism of delavirdine: evidence for mechanism-based inactivation of human liver microsomal CYP3A. Drug Metab Dispos. 1998;26(7):646-651. View Source
• [3] Parkin NT, Gupta S, Chappey C, Petropoulos CJ. The K101P and K103R substitutions in HIV-1 reverse transcriptase confer resistance to nonnucleoside reverse transcriptase inhibitors. Antimicrob Agents Chemother. 2006;50(1):351-354. View Source
• [4] Stormer E, von Moltke LL, Perloff MD, Greenblatt DJ. Differential modulation of P-glycoprotein activity and expression by non-nucleoside HIV-1 reverse transcriptase inhibitors. Antimicrob Agents Chemother. 2002;46(9):2865-2871. View Source
• [5] Das K, Lewi PJ, Hughes SH, Arnold E. Crystallography and the design of anti-AIDS drugs: conformational flexibility and positional adaptability. Prog Biophys Mol Biol. 2005;88(2):209-231. View Source